BE“GHE Foundational & Exploratory

Check Availability & Pricing

Lanasol yellow 4G safety and handling
guidelines for labs

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B12363259

An In-depth Technical Guide to the Safe Handling of Lanasol Yellow 4G in a Laboratory
Setting

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Lanasol Yellow 4G (C.I.
Reactive Yellow 39), a reactive azo dye utilized in various laboratory applications. Adherence to
these guidelines is crucial to ensure the safety of laboratory personnel and the integrity of
research outcomes.

Chemical and Physical Properties

Lanasol Yellow 4G is a yellow powder with no discernible odor.[1] Key physical and chemical
properties are summarized in the table below.
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Property Value Source
CAS Number 70247-70-0 [1112]
Molecular Formula C19H12BrCI2N5Na208S2 [2]
Molecular Weight 699.25 g/mol [2][3]
Appearance Yellow powder with no odor [1]

100 g/L at 30°C; 100 g/L at

Solubility in Water 1[4

y 00°C [1][4]
7.5-9(in a1 g/L aqueous

pH Value ) [1]
solution)

Decomposition Temperature > 200°C [1]

Ignition Temperature > 400°C [1]

Toxicological Data

Lanasol Yellow 4G presents certain health hazards that necessitate careful handling. The
primary concerns are skin and respiratory sensitization.[1][5]
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Endpoint Result Species Method

Acute Oral Toxicity »
> 2000 mg/kg Rat Not Specified

(LD50)

Eye Irritation Non-irritant Rabbit EC 83

Skin Irritation Non-irritant Rabbit EC 83

Skin Sensitization Sensitizing Guinea Pig OECD 406

_ May cause

Respiratory o N »

sensitization by Not Specified Not Specified

Sensitization

inhalation

Dermal Toxicity
(LD50)

Data not available

Inhalation Toxicity

(LC50)

Data not available

Exposure Limits:

» ATime-Weighted Average (TWA) of 0.1 mg/m? is recommended by C.I.A - U.K.[1]

Experimental Protocol: Preparation of a Lanasol

Yellow 4G Stock Solution

This protocol outlines a standard procedure for preparing a stock solution of Lanasol Yellow

4G in a laboratory setting.

Materials:

Lanasol Yellow 4G powder

Distilled or deionized water

Appropriate volumetric flasks and caps

Magnetic stirrer and stir bars or shaker
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» Weighing paper or boat
e Spatula
Procedure:

o Preparation: Don all required Personal Protective Equipment (PPE) as outlined in the
handling workflow. Ensure the chemical fume hood is operational.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of Lanasol Yellow
4G powder using a clean spatula and weighing paper/boat. Avoid creating dust.

e Dissolving:

[e]

Transfer the weighed powder to a volumetric flask of the appropriate size.

o Add a small amount of distilled/deionized water to the flask to wet the powder and form a
slurry. This prevents clumping.

o Gradually add more water, swirling the flask to dissolve the dye.

o Once the powder is mostly dissolved, place a magnetic stir bar in the flask and place it on
a magnetic stirrer, or cap the flask and place it on a shaker until the dye is fully dissolved.

o Fill the flask to the calibration mark with water.

o Storage: Cap the volumetric flask securely, label it clearly with the chemical name,
concentration, date of preparation, and your initials. Store in a cool, dry, and dark place away
from incompatible materials.

Diagrams
Standard Laboratory Handling Workflow for Lanasol
Yellow 4G
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Preparation

Don Personal Protective Equipment (PPE):
- Nitrile gloves
- Safety glasses with side shields
- Lab coat

:

Ensure Chemical Fume Hood is operational

Handling
y

Weigh Lanasol Yellow 4G powder
in fume hood

l

Prepare solution in fume hood

Stolage

Store in a cool, dry, dark place
in a labeled, sealed container

decon

l Cleanup & Disposal

Clean up spills promptly
(see emergency procedures)

l

Dispose of waste according to
institutional and local regulations

:

Decontaminate work surfaces

Remove and dispose of PPE correctly

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling Lanasol Yellow 4G.
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Emergency Procedures for Accidental Exposure to
Lanasol Yellow 4G

Accidental Exposure

Eye Exposg;e Response

Skin Exposure Respense Inhalation Exposure Response

Immediately flush eyes with cool, clean
Remove contaminated clothing running water for at least 15 minutes, Move to fresh air

holding eyelids open
l Y \

Wash affected area with soap and
plenty of water for at least 15 minutes

,, ;

Seek immediate medical attention
if breathing difficulties or
asthma-like symptoms occur

Seek immediate medical attention Rest in a comfortable position

Seek medical attention if
symptoms develop

Click to download full resolution via product page
Caption: Emergency procedures for accidental exposure to Lanasol Yellow 4G.
Safe Handling and Storage
Engineering Controls:

e Work with Lanasol Yellow 4G powder in a well-ventilated area, preferably in a chemical
fume hood or a downdraught weighing booth to minimize dust inhalation.[1]

Personal Protective Equipment (PPE):
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» Gloves: Wear impervious gloves, such as long PVC gloves.[1]
o Eye Protection: Safety glasses with side shields or a face shield are mandatory.[1]
e Body Protection: A lab coat or overalls should be worn.[1]

o Respiratory Protection: If working outside of a fume hood or if dust is generated, a suitable
dust mask or respirator should be used.[1]

Storage:
» Store in a cool, dry area with adequate ventilation.[1]

o Keep containers tightly closed when not in use.[1]

Spill and Waste Disposal

Spill Response:

In case of a spill, wear the appropriate PPE.

Dampen the spilled powder to avoid creating dust.[1]

Scoop the material into a labeled container for chemical waste disposal.[1]

Avoid allowing the substance to enter waterways, sewers, or drains.[1]
Waste Disposal:

» Dispose of all waste, including contaminated containers, as chemical waste in accordance
with local, state, and federal regulations.[1]

¢ Incineration is a suitable disposal method. Landfill is not recommended.[1]

First Aid Measures

 In case of skin contact: Wash the affected area with soap and plenty of running water and
remove contaminated clothing. Seek medical attention.[1]
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 In case of eye contact: Immediately rinse with cool, clean running water for at least 15
minutes. Seek medical attention.[1]

« If inhaled: Move the individual to fresh air and let them rest. If symptoms such as wheezing,
shortness of breath, or asthma occur, seek immediate medical attention.[1]

« If swallowed: Wash out the mouth with water and drink plenty of water. Seek medical advice.

[1]

Advice to Doctor: Treat symptomatically. No specific antidote is known.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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